9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol

• Molecular Formula: C22H25NO
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 9-[4-[ethyl(propan-2-yl)amino]but-2-ynyl]fluoren-9-ol
• InChI: InChI=1S/C22H25NO/c1-4-23(17(2)3)16-10-9-15-22(24)20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,24H,4,15-16H2,1-3H3
• InChI Key: XNQWCXXMOOGJGP-UHFFFAOYSA-N
• SMILES: CCN(CC#CCC1(C2=CC=CC=C2C3=CC=CC=C31)O)C(C)C

Description

9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a fluorescent dye that has been used extensively in biological research, particularly in the field of cell imaging.

Mechanism of Action

The mechanism of action of 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol involves its ability to bind to specific cellular structures, including membranes and organelles. This compound has a high affinity for lipid membranes, and it has been shown to localize to specific regions of the membrane, such as lipid rafts.
Biochemical and physiological effects:
The biochemical and physiological effects of 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol are primarily related to its ability to label cellular structures. This compound has been shown to have minimal toxicity and does not significantly affect cellular processes. However, it is important to note that the concentration of this compound used in experiments can affect cellular processes, and caution should be exercised when using this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol is its ability to label specific cellular structures with high specificity. Additionally, this compound has minimal toxicity and does not significantly affect cellular processes. However, one of the limitations of this compound is its relatively high cost, which can limit its use in some experiments.

Future Directions

There are several future directions for research involving 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol. One potential area of research is the development of new derivatives of this compound that have improved properties, such as increased brightness or improved specificity for certain cellular structures. Additionally, this compound could be used in combination with other imaging techniques, such as super-resolution microscopy, to obtain more detailed information about cellular structures and processes. Finally, this compound could be used in drug discovery research to screen for compounds that affect specific cellular processes.

Synthesis Methods

The synthesis of 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol is a complex process that involves several steps. The first step involves the coupling of 4-(2-bromoethyl)-1-(isopropylamino)but-2-yne with 9-fluorenol in the presence of a palladium catalyst. This reaction yields the intermediate compound, which is then subjected to further reactions to obtain the final product.

Scientific Research Applications

One of the most significant applications of 9-{4-[ethyl(isopropyl)amino]-2-butynyl}-9H-fluoren-9-ol is in the field of cell imaging. This compound has been used extensively to label and visualize various cellular structures, including membranes, cytoskeleton, and organelles. Additionally, this compound has been used to study the dynamics of cellular processes such as endocytosis and exocytosis.